N'-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide

• Molecular Formula: C17H17N3O5
• Molecular Weight: 343.33 g/mol
• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-2-(4-methyl-2-nitrophenoxy)acetamide
• InChI: InChI=1S/C17H17N3O5/c1-12-3-8-16(15(9-12)20(22)23)25-11-17(21)19-18-10-13-4-6-14(24-2)7-5-13/h3-10H,11H2,1-2H3,(H,19,21)/b18-10+
• InChI Key: QMPZFFOGMSJFSQ-VCHYOVAHSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)OC)[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NN=CC2=CC=C(C=C2)OC)[N+](=O)[O-]

Description

N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a methoxyphenyl group, a nitrophenoxy group, and an acetohydrazide moiety. Its molecular formula is C19H17N3O5, and it has a molecular weight of 367.36 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide typically involves a multi-step process. One common method includes the condensation of 4-methoxybenzaldehyde with 2-(4-methyl-2-nitrophenoxy)acetohydrazide under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, advanced purification techniques such as chromatography and crystallization are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrophenoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-nitrophenoxy)acetohydrazide
• N’-[(E)-(4-methoxyphenyl)methylidene]-2-(3-methyl-4-nitrophenoxy)acetohydrazide
• N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-3-nitrophenoxy)acetohydrazide

Uniqueness

N’-[(E)-(4-methoxyphenyl)methylidene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties